N-(tert-butyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: N-tert-butyl-4-methoxy-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C16H24N2O5S/c1-16(2,3)17-15(19)12-5-6-13(22-4)14(11-12)24(20,21)18-7-9-23-10-8-18/h5-6,11H,7-10H2,1-4H3,(H,17,19)
• InChI Key: WTFXMUSZFJBSPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC(=C(C=C1)OC)S(=O)(=O)N2CCOCC2
• Molecular Formula: C16H24N2O5S
• Molecular Weight: 356.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(tert-butyl)-4-methoxy-3-(4-morpholinylsulfonyl)benzamide involves various chemical reactions, including the preparation of tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates through reactions with aldehydes and tert-butyl N-hydroxycarbamate, indicating the versatility of tert-butyl and sulfonyl groups in organic synthesis (Guinchard, Vallée, & Denis, 2005).

Molecular Structure Analysis

N-tert-Butanesulfinyl imines serve as versatile intermediates for the asymmetric synthesis of amines, showcasing the molecular structure's flexibility and potential for creating various amines through the activation of imines by tert-butanesulfinyl groups, demonstrating the compound's intricate molecular architecture (Ellman, Owens, & Tang, 2002).

Chemical Reactions and Properties

The reactivity of related sulfonyl and morpholine structures, such as tert-butylsulfonamide, has been explored for catalytic aminohydroxylation and aziridination of olefins, indicating the chemical versatility and reactive nature of sulfonyl and tert-butyl groups in facilitating various chemical transformations (Gontcharov, Liu, & Sharpless, 1999).